![molecular formula C13H13N3 B2369073 2-(1-Prop-2-ynylazetidin-3-yl)-1H-benzimidazole CAS No. 2305554-06-5](/img/structure/B2369073.png)
2-(1-Prop-2-ynylazetidin-3-yl)-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1-Prop-2-ynylazetidin-3-yl)-1H-benzimidazole, also known as PPAZ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Mechanism of Action
The exact mechanism of action of 2-(1-Prop-2-ynylazetidin-3-yl)-1H-benzimidazole is not fully understood. However, it has been suggested that this compound exerts its effects through the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. In addition, this compound has been found to inhibit the activation of NF-kappaB, a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. This compound has been shown to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use as an anti-inflammatory agent. In addition, this compound has been found to induce apoptosis in cancer cells, indicating its potential use as an anti-cancer agent. Furthermore, this compound has been shown to inhibit the replication of viruses such as HIV-1 and HCV, suggesting its potential use as an anti-viral agent.
Advantages and Limitations for Lab Experiments
2-(1-Prop-2-ynylazetidin-3-yl)-1H-benzimidazole has several advantages for lab experiments. It is readily available and can be synthesized using a simple and efficient method. In addition, this compound has been found to exhibit high purity and good yields. However, there are also some limitations to using this compound in lab experiments. This compound has been found to exhibit low solubility in aqueous solutions, which may limit its use in certain experiments. Furthermore, the exact mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of 2-(1-Prop-2-ynylazetidin-3-yl)-1H-benzimidazole. One potential direction is the development of new anti-inflammatory drugs based on this compound. Another potential direction is the development of new anti-cancer drugs based on this compound. Furthermore, the potential use of this compound as an anti-viral agent warrants further investigation. Additionally, the exact mechanism of action of this compound needs to be further elucidated to fully understand its potential therapeutic applications.
Synthesis Methods
The synthesis of 2-(1-Prop-2-ynylazetidin-3-yl)-1H-benzimidazole involves the reaction between 2-aminobenzimidazole and propargyl bromide in the presence of sodium hydride. The resulting product is then treated with azetidine in the presence of triethylamine to yield this compound. This method has been reported to yield high purity and good yields of this compound.
Scientific Research Applications
2-(1-Prop-2-ynylazetidin-3-yl)-1H-benzimidazole has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases. In addition, this compound has been found to induce apoptosis in cancer cells, suggesting its potential use as an anti-cancer agent. Furthermore, this compound has been shown to inhibit the replication of viruses such as HIV-1 and HCV, making it a promising candidate for the development of new anti-viral drugs.
properties
IUPAC Name |
2-(1-prop-2-ynylazetidin-3-yl)-1H-benzimidazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3/c1-2-7-16-8-10(9-16)13-14-11-5-3-4-6-12(11)15-13/h1,3-6,10H,7-9H2,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZATFYKZAUGMRPJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1CC(C1)C2=NC3=CC=CC=C3N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.